Cas no 113732-86-8 (Ethanone,1-(2-amino-4-thiazolyl)-2-bromo-)

Ethanone,1-(2-amino-4-thiazolyl)-2-bromo- structure
113732-86-8 structure
Product Name:Ethanone,1-(2-amino-4-thiazolyl)-2-bromo-
CAS No:113732-86-8
MF:C5H5BrN2OS
MW:221.074998617172
CID:130254
PubChem ID:13606240
Update Time:2025-04-19

Ethanone,1-(2-amino-4-thiazolyl)-2-bromo- Chemical and Physical Properties

Names and Identifiers

    • Ethanone,1-(2-amino-4-thiazolyl)-2-bromo-
    • 1-(2-amino-4-thiazolyl)-2-bromoEthanone
    • Ethanone, 1-(2-amino-4-thiazolyl)-2-bromo- (9CI)
    • SCHEMBL8880291
    • FT-0719392
    • VLELIZKJWKLDMD-UHFFFAOYSA-N
    • 113732-86-8
    • 1-(2-AMINO-1,3-THIAZOL-4-YL)-2-BROMOETHANONE
    • 2-Amino-4-bromoacetyl-thiazole
    • Inchi: 1S/C5H5BrN2OS/c6-1-4(9)3-2-10-5(7)8-3/h2H,1H2,(H2,7,8)
    • InChI Key: VLELIZKJWKLDMD-UHFFFAOYSA-N
    • SMILES: BrCC(C1=CSC(N)=N1)=O

Computed Properties

  • Exact Mass: 219.93065
  • Monoisotopic Mass: 219.93060g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 144
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 84.2Ų

Experimental Properties

  • PSA: 55.98

Ethanone,1-(2-amino-4-thiazolyl)-2-bromo- Related Literature

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